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Antimicrobial Activity & Synergy Data

The following table summarizes key in vitro activity and combination therapy findings for alafosfalin

against multi-drug resistant bacteria from a 2020 study [1].

Bacterial Strain
(Number of
Isolates)

Alafosfalin
MIC₉₀ (mg/L)

Synergy with
Meropenem (FICI
≤0.5)

Key Findings

CPE (128) 4 mg/L 16/20 isolates Good activity against most

Enterobacterales; strongest against E.
coli (MIC₉₀: 0.25 mg/L).

MRSA (37) 8 mg/L Information Not
Provided

Moderately active.

GRE (43) >32 mg/L (for
E. faecium)

Information Not
Provided

Di-alanyl fosfalin showed significantly
higher activity (MIC₉₀: 4 mg/L for E.
faecium).

Experimental Protocol: Synergy Testing
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The study that demonstrated synergy between alafosfalin and meropenem used a checkerboard broth

microdilution method [1]. You can adapt this established methodology for your experiments.

Core Principle: The method involves testing a range of concentrations for both antibiotics in a matrix
format to find the Fractional Inhibitory Concentration Index (FICI).

Procedure Overview:
Prepare Antibiotic Stock Solutions: Dilute alafosfalin and meropenem to desired

concentrations.
Create the Checkerboard: In a 96-well microtiter plate, serially dilute alafosfalin along the

rows and meropenem along the columns.
Inoculate Bacteria: Add a standardized suspension of the test bacterium (e.g., (5 \times 10^5)

CFU/mL) to each well.
Incubate and Read: Incubate the plate at 35°C for 16-20 hours. Determine the Minimum

Inhibitory Concentration (MIC) of each drug alone and in combination.
Calculate FICI: Use the formula: FICI = (MIC of drug A in combination / MIC of drug A alone) +

(MIC of drug B in combination / MIC of drug B alone).
Result Interpretation: A FICI of ≤0.5 is interpreted as synergy [1].

Mechanism of Action Pathway

The antibacterial action of alafosfalin is a two-step process involving targeted delivery and inhibition of cell

wall synthesis. The diagram below illustrates this mechanism.
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Bacterial Cell Lysis
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Diagram: Mechanism of Action of Alafosfalin. Alafosfalin enters bacterial cells via LL-dipeptide

permeases. Inside the cell, it is hydrolyzed to release the active warhead, fosfalin. Fosfalin inhibits the

enzyme alanine racemase, blocking the production of D-alanine, an essential building block for

peptidoglycan in the cell wall. This leads to disrupted cell wall synthesis and ultimately causes bacterial cell

lysis [1].

Key Considerations for Researchers

Strain-Specific Activity: Alafosfalin's efficacy is highly species-dependent [1]. It shows excellent

activity against Escherichia coli and Enterobacter cloacae but is less potent against Proteus mirabilis
and Salmonella species. Always determine baseline MICs for your specific bacterial strains.

Explore Analogues: If activity against certain Gram-positive bacteria like enterococci is a research
focus, consider investigating di-alanyl fosfalin, which showed significantly greater potency than

alafosfalin in recent studies [1].
Combination Rationale: The observed synergy with meropenem suggests alafosfalin is a promising

candidate for combination regimens [1]. This approach could help combat carbapenem-resistant
pathogens.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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